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For Immediate Release

PRINCETON, NJ – A detailed technical guide providing an in-depth structural characterization

of Elmycin B, a potent antibiotic compound, has been compiled for researchers, scientists, and

professionals in drug development. This whitepaper synthesizes available data to illuminate the

chemical architecture and properties of this promising molecule.

Elmycin B, a member of the angucycline group of antibiotics, is a natural product isolated from

Streptomyces sp. K20/4.[1] It exhibits both antibacterial and moderate cytotoxic activities,

making it a compound of significant interest for further investigation. This guide presents a

consolidation of its known structural data, experimental methodologies, and biological context.

Physicochemical Properties and Structural
Overview
Elmycin B is a beige solid with the chemical formula C₁₉H₁₈O₆ and a molecular weight of

342.3 g/mol .[2][3] Its identity has been primarily established through nuclear magnetic

resonance (NMR) spectroscopy and its purity is reported to be greater than 98% as determined

by High-Performance Liquid Chromatography (HPLC).[1] The structural elucidation of Elmycin
B was accomplished through X-ray crystallography, revealing a complex polycyclic structure

characteristic of angucyclinones.

Table 1: Physicochemical Properties of Elmycin B
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Property Value Source

Molecular Formula C₁₉H₁₈O₆ [2]

Molecular Weight 342.3 g/mol

CAS Number 128233-09-0

Appearance Beige Solid

Purity >98% (HPLC)

Source Streptomyces sp. K20/4

Spectroscopic and Spectrometric Data
The structural backbone of Elmycin B has been investigated using various spectroscopic

techniques. While detailed NMR spectral data from primary literature remains largely

inaccessible, the identity of the compound is routinely confirmed by ¹H-NMR.

Mass spectrometry has provided key insights into the molecular mass and fragmentation

pattern of Elmycin B. In a study utilizing Liquid Chromatography-Electrospray Ionization-

Quadrupole Time-of-Flight Mass Spectrometry (LC-ESI-QTOF-MS/MS), Elmycin B was

identified with a mass-to-charge ratio ([M+Na]⁺) of 365.1003. This observed value closely

aligns with the calculated mass of 365.0995 for the sodiated adduct of its molecular formula.

Further fragmentation analysis (MS/MS) of this parent ion yielded characteristic fragment ions

at m/z 366.108 and 347.094.

Table 2: Mass Spectrometry Data for Elmycin B

Ion Observed m/z Calculated m/z

[M+Na]⁺ 365.1003 365.0995

Fragment Ion 1 366.108 -

Fragment Ion 2 347.094 -

Experimental Protocols
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Isolation and Purification of Elmycin B from
Streptomyces sp. K20/4
While a detailed, step-by-step protocol for the isolation of Elmycin B from Streptomyces sp.

K20/4 is not readily available in the public domain, a general workflow for the isolation of

secondary metabolites from Streptomyces can be described. This process typically involves

fermentation of the microbial strain, followed by extraction and chromatographic purification of

the target compound.
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General workflow for the isolation of Elmycin B.

Structural Characterization Methodology
The definitive structural elucidation of Elmycin B relies on a combination of spectroscopic and

crystallographic techniques.
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Methodology for the structural characterization of Elmycin B.

Biological Activity and Mechanism of Action
Elmycin B is characterized as an antibiotic with antibacterial and moderate cytotoxic

properties. As a member of the angucycline family, its mode of action is likely to be complex.

While specific molecular targets and signaling pathways for Elmycin B have not been fully

elucidated in publicly available literature, many antibiotics interfere with essential cellular

processes such as cell wall synthesis, protein synthesis, or DNA replication. The moderate

cytotoxicity suggests that at higher concentrations, it may also affect eukaryotic cells, a

characteristic that requires careful consideration in drug development.
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Logical relationship of Elmycin B's biological activities.

Conclusion
Elmycin B presents a complex and intriguing molecular architecture with demonstrated

biological activity. This guide provides a foundational understanding of its structural

characteristics based on currently available data. Further research, particularly the public

dissemination of detailed NMR and X-ray crystallographic data from the primary literature, is

essential for a complete and comprehensive understanding of this potent antibiotic. Such

information will be critical for advancing its potential as a therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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